Cas no 1259477-58-1 (3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile
• CAS No: 1259477-58-1
• MF: C₁₃H₆F₅N₃
• MW: 299.19885969162
• CID: 4798702
• Update Time: 2025-06-09

3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H6F5N3/c14-9-8(10(15)12(17)13(18)11(9)16)7-2-1-5(20)6(21-7)3-4-19/h1-2H,3,20H2
• InChI Key： SEPRSZHUQVGBJW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(=C(CC#N)N=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile

Introduction to 3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile (CAS No: 1259477-58-1) and Its Applications in Modern Chemical Biology

3-Amino-6-(perfluorophenyl)pyridine-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1259477-58-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with an amino group at the 3-position and a perfluorophenyl group at the 6-position, along with a cyano group at the 2-position, exhibits unique structural and electronic properties that make it a valuable building block for the synthesis of novel bioactive molecules.

The perfluorophenyl moiety in this molecule imparts exceptional stability and lipophilicity, which are highly desirable traits in drug candidates. This feature enhances the compound's ability to cross biological membranes, a critical factor in drug delivery systems. Additionally, the presence of both an amino group and a cyano group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

In recent years, there has been growing interest in leveraging such structurally complex compounds to develop innovative therapeutic agents. The 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile scaffold has been explored in several high-profile studies for its potential in modulating biological pathways associated with neurological disorders, cancer, and inflammatory diseases. Its unique electronic distribution, influenced by the electron-withdrawing nature of the cyano group and the electron-donating effect of the amino group, makes it an ideal candidate for designing molecules with precise targeting capabilities.

One of the most compelling aspects of this compound is its utility in fragment-based drug design (FBDD). FBDD is an emerging approach that relies on identifying small molecular fragments capable of binding to target proteins with high affinity. These fragments can then be modified and linked together to form more potent and selective drug candidates. The 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile molecule has been used as a key fragment in several computational studies aimed at identifying novel binding pockets within protein targets. Its rigid pyridine core provides a stable scaffold for optimization, while its peripheral functional groups offer opportunities for interaction with specific residues in the binding site.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions, further enhancing the utility of compounds like 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile. Machine learning algorithms have been trained on large datasets of protein-ligand interactions to predict binding affinities and identify optimal modifications. These tools have been instrumental in guiding synthetic efforts toward molecules with improved pharmacokinetic properties. For instance, virtual screening techniques have been employed to identify derivatives of this compound that exhibit enhanced solubility and reduced toxicity.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex molecules. The cyano group at the 2-position can be further functionalized through various reactions such as reduction to an amine or hydrolysis to a carboxylic acid. Similarly, the amino group at the 3-position can undergo acylation or alkylation reactions to introduce additional substituents. These transformations provide chemists with a versatile platform for creating libraries of compounds for high-throughput screening (HTS).

In addition to its applications in drug discovery, 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile has found utility in materials science. The perfluorophenyl group imparts thermal stability and chemical resistance, making this compound a promising candidate for use in organic electronics and advanced materials. Researchers have explored its potential as a precursor for synthesizing conductive polymers and liquid crystals, which are essential components in next-generation display technologies.

The synthesis of 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyridine core, while palladium-catalyzed hydrogenation methods have been used to introduce the cyano group with high selectivity. These innovations have significantly reduced reaction times and improved yields, making large-scale production feasible.

The safety profile of 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile is another critical consideration. While this compound does not exhibit acute toxicity under standard laboratory conditions, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this substance. Additionally, work should be conducted in a well-ventilated area or under a fume hood to prevent inhalation of dust or vapors.

Regulatory compliance is also an important aspect of working with this compound. Manufacturers and researchers must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that all chemical substances used in pharmaceutical research are produced under controlled conditions and meet stringent quality standards.

The future prospects for 3-amino-6-(perfluorophenyl)pyridine-2-acetonitrile are promising given its versatility and potential applications across multiple fields. Ongoing research is focused on expanding its utility by exploring new synthetic routes and developing novel derivatives with enhanced properties. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to breakthroughs that could revolutionize drug discovery and materials science.